N-(2-(3-oxo-5,6,7,8-tetrahydrocinnolin-2(3H)-yl)ethyl)picolinamide

• IUPAC Name: N-[2-(3-oxo-5,6,7,8-tetrahydrocinnolin-2-yl)ethyl]pyridine-2-carboxamide
• InChI: InChI=1S/C16H18N4O2/c21-15-11-12-5-1-2-6-13(12)19-20(15)10-9-18-16(22)14-7-3-4-8-17-14/h3-4,7-8,11H,1-2,5-6,9-10H2,(H,18,22)
• InChI Key: RVLOIVJCOGIKDD-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=NN(C(=O)C=C2C1)CCNC(=O)C3=CC=CC=N3
• Molecular Formula: C16H18N4O2
• Molecular Weight: 298.34 g/mol

Description

N-(2-(3-oxo-5,6,7,8-tetrahydrocinnolin-2(3H)-yl)ethyl)picolinamide is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of N-(2-(3-oxo-5,6,7,8-tetrahydrocinnolin-2(3H)-yl)ethyl)picolinamide is not fully understood. However, it is believed to exert its therapeutic effects through the inhibition of various enzymes and signaling pathways that are involved in the development and progression of diseases.
Biochemical and Physiological Effects:
This compound has been shown to modulate various biochemical and physiological processes in the body. It has been reported to inhibit the activity of cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are enzymes involved in the production of inflammatory mediators. It has also been shown to increase the activity of antioxidant enzymes such as superoxide dismutase (SOD) and catalase, which protect against oxidative stress.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2-(3-oxo-5,6,7,8-tetrahydrocinnolin-2(3H)-yl)ethyl)picolinamide in lab experiments is its ability to modulate multiple signaling pathways and biochemical processes. This makes it a versatile tool for investigating the mechanisms underlying various diseases. However, one limitation of using this compound is its potential toxicity, which requires careful dose optimization and toxicity testing.

Future Directions

There are several future directions for the investigation of N-(2-(3-oxo-5,6,7,8-tetrahydrocinnolin-2(3H)-yl)ethyl)picolinamide. One area of interest is its potential use in the treatment of neurodegenerative disorders such as Alzheimer's disease. Another area of interest is its potential use in combination with other drugs to enhance their therapeutic effects. Additionally, further studies are needed to investigate the safety and toxicity of this compound in humans.

Synthesis Methods

The synthesis of N-(2-(3-oxo-5,6,7,8-tetrahydrocinnolin-2(3H)-yl)ethyl)picolinamide involves the condensation of 2-(3-oxo-5,6,7,8-tetrahydrocinnolin-2(3H)-yl)acetic acid with picolinamide in the presence of a coupling agent such as N-(3-dimethylaminopropyl)-N'-ethylcarbodiimide (EDC) and N-hydroxysuccinimide (NHS). The resulting product is a white crystalline powder that can be purified using column chromatography.

Scientific Research Applications

N-(2-(3-oxo-5,6,7,8-tetrahydrocinnolin-2(3H)-yl)ethyl)picolinamide has been investigated for its potential therapeutic applications in various scientific research studies. It has been shown to possess anti-tumor, anti-inflammatory, and anti-oxidant properties. It has also been studied for its potential use in the treatment of neurodegenerative disorders such as Alzheimer's disease.